![molecular formula C10H13FN2O3S B5129539 5-[(dimethylamino)sulfonyl]-2-fluoro-N-methylbenzamide](/img/structure/B5129539.png)
5-[(dimethylamino)sulfonyl]-2-fluoro-N-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[(dimethylamino)sulfonyl]-2-fluoro-N-methylbenzamide, also known as DB844, is a chemical compound that has shown potential as a therapeutic agent against various infectious diseases caused by parasites. It belongs to the class of benzamides and has been studied extensively for its mechanism of action and physiological effects.
Mechanism of Action
The exact mechanism of action of 5-[(dimethylamino)sulfonyl]-2-fluoro-N-methylbenzamide is not fully understood, but it is believed to target the parasite's energy metabolism. The compound inhibits the activity of an enzyme called fumarate reductase, which plays a crucial role in the production of energy in the parasite's mitochondria. This leads to a depletion of energy reserves in the parasite, ultimately resulting in its death.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity and high selectivity towards parasitic cells. It does not affect mammalian cells at the concentrations required for anti-parasitic activity. The compound has also been shown to have good oral bioavailability and can be administered orally.
Advantages and Limitations for Lab Experiments
5-[(dimethylamino)sulfonyl]-2-fluoro-N-methylbenzamide has several advantages for use in laboratory experiments. It has a well-defined chemical structure and can be synthesized in large quantities. The compound is stable and can be stored for long periods without degradation. However, the compound's high potency and selectivity towards parasitic cells can also be a limitation, as it may require specialized equipment and expertise to handle and test the compound.
Future Directions
There are several future directions for research on 5-[(dimethylamino)sulfonyl]-2-fluoro-N-methylbenzamide. One area of interest is the optimization of the compound's pharmacokinetics and pharmacodynamics for use in humans. Another area is the development of combination therapies that can enhance the compound's efficacy and reduce the risk of drug resistance. Additionally, further research is needed to understand the compound's mechanism of action and its potential for use against other parasitic diseases.
Synthesis Methods
The synthesis of 5-[(dimethylamino)sulfonyl]-2-fluoro-N-methylbenzamide involves a series of chemical reactions starting from 2-fluoro-5-nitrobenzoic acid. The nitro group is reduced to an amino group, followed by sulfonylation and N-methylation to obtain the final product. The synthesis is a multi-step process and requires expertise in organic chemistry.
Scientific Research Applications
5-[(dimethylamino)sulfonyl]-2-fluoro-N-methylbenzamide has been extensively studied for its potential as an anti-parasitic agent. It has shown efficacy against various protozoan parasites such as Leishmania, Trypanosoma, and Plasmodium. The compound has been tested in vitro and in vivo, and has shown promising results in animal models of parasitic infections.
properties
IUPAC Name |
5-(dimethylsulfamoyl)-2-fluoro-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13FN2O3S/c1-12-10(14)8-6-7(4-5-9(8)11)17(15,16)13(2)3/h4-6H,1-3H3,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRLRBOTUSOQNQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=C(C=CC(=C1)S(=O)(=O)N(C)C)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.